3,4-diethoxy-N-isobutylbenzamide

• IUPAC Name: 3,4-diethoxy-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C15H23NO3/c1-5-18-13-8-7-12(9-14(13)19-6-2)15(17)16-10-11(3)4/h7-9,11H,5-6,10H2,1-4H3,(H,16,17)
• InChI Key: DGWLWEHSEZSKPK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCC(C)C)OCC
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

3,4-diethoxy-N-isobutylbenzamide, commonly referred to as DEIB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DEIB is a member of the benzamide family and has been studied for its unique properties and potential uses.

Mechanism of Action

The mechanism of action of DEIB is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been shown to interact with the opioid receptors in the brain, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
DEIB has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models. It has also been shown to have antioxidant properties and may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

DEIB has several advantages for lab experiments, including its synthetic nature, which allows for easy purification and modification. However, its limited solubility in water can make it difficult to use in certain experiments.

Future Directions

DEIB has several potential future directions for research. One area of interest is its potential use in developing new analgesic and anti-inflammatory drugs. It may also have potential applications in treating cancer and other diseases. Additionally, DEIB may have potential applications in material science, such as in the development of new polymers. Further research is needed to fully understand the potential uses and limitations of DEIB.

Synthesis Methods

The synthesis of DEIB involves the reaction of 3,4-diethoxybenzoyl chloride with isobutylamine in the presence of a base such as sodium hydroxide. The resulting product is then purified using various techniques such as column chromatography to obtain pure DEIB.

Scientific Research Applications

DEIB has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DEIB has been shown to have potential as an analgesic and anti-inflammatory agent. It has also been studied for its potential use in treating cancer and other diseases.